Difethialone
Difethialone
Difethialone is a member of benzenes, a member of naphthalenes and a ring assembly.
Brand Name:
Vulcanchem
CAS No.:
104653-34-1
VCID:
VC21128334
InChI:
InChI=1S/C31H23BrO2S/c32-24-15-13-20(14-16-24)19-9-11-21(12-10-19)23-17-22-5-1-2-6-25(22)27(18-23)29-30(33)26-7-3-4-8-28(26)35-31(29)34/h1-16,23,27,34H,17-18H2
SMILES:
C1C(CC2=CC=CC=C2C1C3=C(SC4=CC=CC=C4C3=O)O)C5=CC=C(C=C5)C6=CC=C(C=C6)Br
Molecular Formula:
C31H23BrO2S
Molecular Weight:
539.5 g/mol
Difethialone
CAS No.: 104653-34-1
Cat. No.: VC21128334
Molecular Formula: C31H23BrO2S
Molecular Weight: 539.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Difethialone is a member of benzenes, a member of naphthalenes and a ring assembly. |
|---|---|
| CAS No. | 104653-34-1 |
| Molecular Formula | C31H23BrO2S |
| Molecular Weight | 539.5 g/mol |
| IUPAC Name | 3-[3-[4-(4-bromophenyl)phenyl]-1,2,3,4-tetrahydronaphthalen-1-yl]-2-hydroxythiochromen-4-one |
| Standard InChI | InChI=1S/C31H23BrO2S/c32-24-15-13-20(14-16-24)19-9-11-21(12-10-19)23-17-22-5-1-2-6-25(22)27(18-23)29-30(33)26-7-3-4-8-28(26)35-31(29)34/h1-16,23,27,34H,17-18H2 |
| Standard InChI Key | VSVAQRUUFVBBFS-UHFFFAOYSA-N |
| SMILES | C1C(CC2=CC=CC=C2C1C3=C(SC4=CC=CC=C4C3=O)O)C5=CC=C(C=C5)C6=CC=C(C=C6)Br |
| Canonical SMILES | C1C(CC2=CC=CC=C2C1C3=C(SC4=CC=CC=C4C3=O)O)C5=CC=C(C=C5)C6=CC=C(C=C6)Br |
| Colorform | White, slightly yellowish powder |
| Melting Point | 233-236 °C |
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